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Compound of Interest

Compound Name: 3-Bromo-5-chlorophenol

Cat. No.: B1291525

Essential Safety and Handling Guide for 3-Bromo-5-
chlorophenol

For researchers, scientists, and drug development professionals, ensuring a comprehensive
understanding of chemical handling protocols is paramount for laboratory safety. This guide
provides essential, immediate safety and logistical information for the handling of 3-Bromo-5-
chlorophenol, including operational and disposal plans.

Chemical Profile:

Property Value

Chemical Name 3-Bromo-5-chlorophenol

CAS Number 56962-04-0

Molecular Formula C6H4BrCIO

Molecular Weight 207.45 g/mol

Appearance Wh.ite to Pale-yellow to Yellow-brown to Brown
Solid

Melting Point >65-<67°C
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Hazard Identification and Classification

3-Bromo-5-chlorophenol is classified as a hazardous substance with the following primary

dangers:

Signal Word: Danger|[1]

Skin Irritation: Causes skin irritation.[1][2]

Eye Irritation: Causes serious eye irritation.[1][2]

Respiratory Irritation: May cause respiratory irritation.[1][2]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory to prevent exposure. The following table

summarizes the recommended PPE for various handling scenarios.

Acute Toxicity: Toxic if swallowed, in contact with skin, and harmful if inhaled.[1][2]

. . Hand Body Respiratory
Scenario Eye Protection . . .
Protection Protection Protection
Fully buttoned
lab coat, long
Wear fire/flame pants, and Work in a
] o resistant and closed-toe certified chemical
Tightly fitting ) )
impervious shoes.[3] A fume hood.[4] If
] ) safety goggles ) o
Handling Solids clothing.[1] neoprene or exposure limits

with side-shields.

[1]

Double-layered
nitrile gloves are
recommended.

butyl rubber
apron should be
considered if
there is a splash

potential.

are exceeded,
use a full-face

respirator.[1]

Chemical splash

Double-layered

Lab coat, long

All work should

Preparing nitrile gloves or pants, and be conducted in
] goggles and a ) ) )
Solutions ] thicker (8mil) closed-toe a chemical fume
face shield.[4] o
nitrile gloves.[4] shoes.[3] hood.[4]
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Quantitative Toxicity and Ecological Data

Data Point Value Species Exposure Route
LD50 (Oral) > 2000 mg/kg bw Rat (female) Oral
LD50 (Dermal) > 2000 mg/kg bw Rat (male/female) Dermal
LC50 (Fish) 1.8 mg/L (96 h) Danio rerio Aquatic
EC50 (Aquatic ) )
1.6 mg/L (48 h) Daphnia magna Aquatic
Invertebrates)
Desmodesmus )
EC50 (Algae) 7.14 mg/L (72 h) ] Aquatic
subspicatus
EC50

) ) 14.1 mg/L (3 h) Activated sludge Aquatic
(Microorganisms)

Source: ECHEMI Safety Data Sheet[1]

Operational and Disposal Plans

A systematic approach is essential for safely handling 3-Bromo-5-chlorophenol.

Pre-Experiment Preparation

» Risk Assessment: Conduct a thorough risk assessment for the planned experiment.
e Information Review: Review the Safety Data Sheet (SDS) for 3-Bromo-5-chlorophenol.

o Fume Hood Verification: Ensure the chemical fume hood is certified and functioning correctly.

[4]

o Emergency Equipment: Confirm that an emergency eyewash station and safety shower are
accessible within a 10-second travel distance.[5]

o Spill Kit: Locate the spill kit and verify it is stocked with appropriate materials for a phenol-
related spill, including an inert absorbent.[4]

Step-by-Step Handling Procedures
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Weighing: Weigh the solid compound within a chemical fume hood.

Solution Preparation: Prepare solutions by slowly adding the solid to the solvent within the
fume hood.

Reaction Setup: Assemble the reaction apparatus inside the fume hood, ensuring all joints
are secure.

First-Aid Measures

If Inhaled: Move the person into fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration and seek immediate medical attention.[1]

In Case of Skin Contact: Immediately take off all contaminated clothing. Wash the affected
area with soap and plenty of water. Consult a doctor.[1]

In Case of Eye Contact: Rinse with pure water for at least 15 minutes and consult a doctor.

[1]

If Swallowed: Rinse mouth with water. Do not induce vomiting. Call a doctor or Poison
Control Center immediately.[1]

Spill Management Workflow

In the event of a spill, follow the established protocol to ensure safety and minimize

environmental impact.

Caption: Chemical Spill Response Workflow for 3-Bromo-5-chlorophenol.

Disposal Plan

Proper disposal is critical to ensure laboratory and environmental safety.

Waste Collection: Collect all waste materials, including contaminated PPE and spill cleanup
debris, in a designated and properly labeled hazardous waste container. The container
should be kept tightly closed and stored in a well-ventilated area.[1][6]
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Labeling: Clearly label all waste containers with "Hazardous Waste" and the full chemical
name: "3-Bromo-5-chlorophenol Waste".[4]

Contaminated Sharps: Dispose of any contaminated sharps in a designated sharps
container.[4]

Consult EHS: Follow your institution's specific guidelines for hazardous waste disposal.
Contact your Environmental Health and Safety (EHS) department for pickup and final
disposal procedures.[4] Do not dispose of this chemical down the drain or in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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